![molecular formula C51H96O15 B1261478 (2S)-3-[(6-O-beta-D-glucopyranosyl-beta-D-galactopyranosyl)oxy]propane-1,2-diyl dioctadecanoate](/img/structure/B1261478.png)
(2S)-3-[(6-O-beta-D-glucopyranosyl-beta-D-galactopyranosyl)oxy]propane-1,2-diyl dioctadecanoate
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Description
3-[beta-D-glucopyranosyl-(1->6)-beta-D-galactopyranosyl]-1,2-distearoyl-sn-glycerol is a 3-[beta-D-glucopyranosyl-(1->6)-beta-D-galactopyranosyl]-1,2-diacyl-sn-glycerol in which the acyl groups at O-1 and O-2 are both stearoyl. A synthetic acyl homologue of the beta-glycolipid antigens (beta-GGLs) of Mycoplasma pneumoniae.
Scientific Research Applications
Chemical Composition and Properties : A study identified novel non-cyanogenic glycosides closely related to the compound , isolated from Manihot esculenta. These findings contribute to understanding the chemical diversity and potential biological activities of such compounds (Prawat et al., 1995).
Synthesis and Derivatives : Research on the synthesis of 1,4-oxazepanes based on 1,6-anhydro-β-D-hexopyranoses, involving similar glycosyl structures, provides insights into methodologies for creating complex organic compounds, which could be applicable to synthesizing variations of the compound (Trtek et al., 2004).
Natural Occurrence and Extraction : A compound, β-D-glucopyranosyl 3β,19α-dihydroxy-2-oxo-urs-12-en-28-oate, with a similar glucopyranosyl structure, was isolated from Combretum bracteatum. This demonstrates the natural occurrence and potential for extraction of such compounds from plant sources (Ntchatcho et al., 2009).
Chemical Reactions and Mechanisms : The study of glycosylation reactions and their stereochemical outcomes, particularly involving glucopyranosyl donors, can offer insights into the chemical behavior and potential applications of similar compounds (Nukada et al., 2002).
Properties
Molecular Formula |
C51H96O15 |
---|---|
Molecular Weight |
949.3 g/mol |
IUPAC Name |
[(2S)-2-octadecanoyloxy-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxypropyl] octadecanoate |
InChI |
InChI=1S/C51H96O15/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-42(53)61-36-39(64-43(54)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)37-62-50-49(60)47(58)45(56)41(66-50)38-63-51-48(59)46(57)44(55)40(35-52)65-51/h39-41,44-52,55-60H,3-38H2,1-2H3/t39-,40-,41-,44-,45+,46+,47+,48-,49-,50-,51-/m1/s1 |
InChI Key |
LDQFLSUQYHBXSX-JQTIBWPPSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCC(=O)OC[C@H](CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O)O)OC(=O)CCCCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)OCC(COC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)O)O)OC(=O)CCCCCCCCCCCCCCCCC |
Origin of Product |
United States |
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